3-[5-(4-methylphenyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl]propanoic acid

• IUPAC Name: 3-[5-(4-methylphenyl)-4-oxothieno[2,3-d]pyrimidin-3-yl]propanoic acid
• InChI: InChI=1S/C16H14N2O3S/c1-10-2-4-11(5-3-10)12-8-22-15-14(12)16(21)18(9-17-15)7-6-13(19)20/h2-5,8-9H,6-7H2,1H3,(H,19,20)
• InChI Key: ZNIUIFMPYBUPGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC3=C2C(=O)N(C=N3)CCC(=O)O
• Molecular Formula: C16H14N2O3S
• Molecular Weight: 314.4 g/mol

Description

“3-[5-(4-methylphenyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl]propanoic acid” is a chemical compound with the molecular formula C16H14N2O3S and a molecular weight of 314.36. It is a solid substance that is used for research purposes.

Synthesis Analysis

The synthesis of thieno[3,2-d]pyrimidines, which is the core structure of the compound , involves the cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal. The reaction of these compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene produces β-keto amides, which are then cyclized to thienopyrimidine-2,4-diones by heating with pyrrolidine in toluene using calcium chloride as a desiccant.

Molecular Structure Analysis

The molecular structure of “3-[5-(4-methylphenyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl]propanoic acid” consists of a thieno[2,3-d]pyrimidin-4-one core with a 4-methylphenyl group at the 5-position and a propanoic acid group at the 3-position.

Chemical Reactions Analysis

The chemical reactions involving thieno[3,2-d]pyrimidines are diverse and depend on the specific substituents present on the molecule. For instance, heating thiophene-2-carboxamides in formic acid affords thieno[3,2-d]pyrimidin-4-ones.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It has a predicted boiling point of approximately 546.3°C at 760 mmHg and a predicted density of approximately 1.4 g/cm3. Its refractive index is predicted to be 1.69 at 20°C.

Scientific Research Applications

Antibacterial Activity

• . Researchers have explored their potential as agents against various bacterial strains, making them promising candidates for drug development.

Antifungal Properties

• . Investigating their effectiveness against fungal pathogens could lead to novel antifungal agents.

Antiparasitic Potential

• . Understanding their impact on parasites could contribute to combating parasitic infections.

Anti-Inflammatory Effects

• . Researchers have explored their potential in modulating inflammatory responses, which could be relevant for treating inflammatory diseases.

Antioxidant Properties

• Oxidative stress plays a role in various diseases. . Investigating their ability to counteract free radicals and protect cells from oxidative damage is crucial.

Neurotoxicity and Acetylcholinesterase Inhibition

• investigated the neurotoxic potential of the synthesized pyrazoline derivative on acetylcholinesterase (AchE) activity in rainbow trout alevins. AchE is essential for normal nerve function, and its inhibition can lead to behavioral changes and impaired movement. Understanding the impact of this compound on AchE activity is valuable.

Future Directions

The future directions for “3-[5-(4-methylphenyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl]propanoic acid” and related compounds could involve further exploration of their biological activities and potential therapeutic applications.